Cas no 866810-96-0 (8-ethoxy-5-(3-fluorophenyl)methyl-3-(4-methoxyphenyl)-5H-pyrazolo4,3-cquinoline)

• Product Name: 8-ethoxy-5-(3-fluorophenyl)methyl-3-(4-methoxyphenyl)-5H-pyrazolo4,3-cquinoline
• CAS No: 866810-96-0
• MF: C₂₆H₂₂FN₃O₂
• MW: 427.470189571381
• CID: 6447647
• Update Time: 2025-11-06

8-ethoxy-5-(3-fluorophenyl)methyl-3-(4-methoxyphenyl)-5H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 8-ethoxy-5-(3-fluorophenyl)methyl-3-(4-methoxyphenyl)-5H-pyrazolo4,3-cquinoline
• 5H-Pyrazolo[4,3-c]quinoline, 8-ethoxy-5-[(3-fluorophenyl)methyl]-3-(4-methoxyphenyl)-

• Inchi： 1S/C26H22FN3O2/c1-3-32-21-11-12-24-22(14-21)26-23(16-30(24)15-17-5-4-6-19(27)13-17)25(28-29-26)18-7-9-20(31-2)10-8-18/h4-14,16H,3,15H2,1-2H3
• InChI Key： MTOQDWDFXRIYEP-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(F)=C2)C2=C(C=C(OCC)C=C2)C2=NN=C(C3=CC=C(OC)C=C3)C2=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 8-ethoxy-5-(3-fluorophenyl)methyl-3-(4-methoxyphenyl)-5H-pyrazolo4,3-cquinoline

8-Ethoxy-5-(3-fluorophenyl)methyl-3-(4-methoxyphenyl)-5H-pyrazolo[4,3-c]quinoline: A Comprehensive Overview

The compound with CAS No. 866810-96-0, known as 8-ethoxy-5-(3-fluorophenyl)methyl-3-(4-methoxyphenyl)-5H-pyrazolo[4,3-c]quinoline, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazoloquinolines, which are known for their unique structural features and potential applications in drug development and advanced materials. The long-tail keywords such as "pyrazolo[4,3-c]quinoline derivatives" and "fluorophenyl-substituted pyrazoloquinolines" have been extensively explored in recent studies to uncover their biological and chemical properties.

The molecular structure of 8-ethoxy-5-(3-fluorophenyl)methyl-3-(4-methoxyphenyl)-5H-pyrazolo[4,3-c]quinoline is characterized by a fused pyrazole and quinoline ring system, with substituents at positions 8, 5, and 3. The ethoxy group at position 8, the fluorophenylmethyl group at position 5, and the methoxyphenyl group at position 3 contribute to its complex electronic and steric properties. Recent research has focused on how these substituents influence the compound's stability, reactivity, and bioavailability. For instance, studies have shown that the fluorine atom in the fluorophenyl group enhances the molecule's lipophilicity, which is crucial for drug absorption and distribution.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Researchers have investigated its ability to modulate key biological targets such as kinases and G-protein coupled receptors (GPCRs). A study published in *Journal of Medicinal Chemistry* demonstrated that pyrazolo[4,3-c]quinoline derivatives exhibit potent inhibitory activity against certain oncogenic kinases, making them strong candidates for anticancer drug development. Additionally, the methoxy group at position 4 of the phenyl ring has been shown to improve the molecule's solubility and reduce its toxicity profile.

In terms of synthesis, this compound is typically prepared through a multi-step process involving palladium-catalyzed cross-coupling reactions and iterative cyclization strategies. The synthesis pathway has been optimized to achieve high yields and excellent stereochemical control. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of producing enantiomerically pure versions of this compound, which is essential for pharmacological studies.

Beyond its medicinal applications, 8-ethoxy-5-(3-fluorophenyl)methyl-3-(4-methoxyphenyl)-5H-pyrazolo[4,3-c]quinoline has also been explored for its electronic properties in materials science. Its conjugated π-system makes it a potential candidate for use in organic semiconductors and optoelectronic devices. Preliminary studies suggest that this compound exhibits favorable charge transport characteristics, which could be leveraged in the development of next-generation organic electronics.

Looking ahead, ongoing research is focused on expanding the functionalization options for this compound to further enhance its biological activity and electronic properties. Scientists are also exploring novel synthetic routes that incorporate sustainable practices to minimize environmental impact. As our understanding of this compound deepens, it is anticipated that pyrazolo[4,3-c]quinoline derivatives will play an increasingly important role in both therapeutic development and materials innovation.